4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone

• IUPAC Name: [(E)-[4-(morpholin-4-ylmethyl)thiophen-2-yl]methylideneamino]urea
• InChI: InChI=1S/C11H16N4O2S/c12-11(16)14-13-6-10-5-9(8-18-10)7-15-1-3-17-4-2-15/h5-6,8H,1-4,7H2,(H3,12,14,16)/b13-6+
• InChI Key: CVJGXAOWKGYYQB-AWNIVKPZSA-N
• Canonical SMILES: C1COCCN1CC2=CSC(=C2)C=NNC(=O)N
• Isomeric SMILES: C1COCCN1CC2=CSC(=C2)/C=N/NC(=O)N
• Molecular Formula: C11H16N4O2S
• Molecular Weight: 268.34 g/mol

Description

4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. It is a semicarbazone derivative of 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde, which is a known inhibitor of monoamine oxidase B (MAO-B) enzyme.

Scientific Research Applications

4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess significant inhibitory activity against this compound enzyme, which is known to play a crucial role in the pathogenesis of neurodegenerative diseases such as Parkinson's disease. Additionally, it has been reported to exhibit antitumor activity against various cancer cell lines, making it a promising candidate for the development of anticancer drugs.

Mechanism of Action

The mechanism of action of 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone involves its inhibition of this compound enzyme. This compound is responsible for the metabolism of dopamine, a neurotransmitter that is involved in the regulation of mood, behavior, and movement. Inhibition of this compound enzyme leads to an increase in dopamine levels, which can alleviate the symptoms of Parkinson's disease. Additionally, the antitumor activity of this compound is believed to be due to its ability to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in both in vitro and in vivo models. It has been shown to exhibit significant inhibitory activity against this compound enzyme, leading to an increase in dopamine levels in the brain. Additionally, it has been reported to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone in lab experiments is its high potency and selectivity towards this compound enzyme. This makes it an ideal candidate for studying the role of this compound in neurodegenerative diseases such as Parkinson's disease. However, one of the limitations of using this compound is its potential toxicity towards normal cells. Therefore, careful consideration must be given when designing experiments involving this compound.

Future Directions

There are several future directions for the study of 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone. One potential area of research is the development of more potent and selective inhibitors of this compound enzyme for the treatment of neurodegenerative diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound in inducing apoptosis in cancer cells. Furthermore, the potential applications of this compound in other areas of medicinal chemistry such as antiviral and antibacterial agents need to be explored.

Synthesis Methods

The synthesis of 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone involves the reaction of 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde with semicarbazide hydrochloride in the presence of a base such as sodium acetate. The reaction proceeds via the formation of an imine intermediate, which is subsequently treated with semicarbazide to yield the semicarbazone derivative.